2-(3,4-Dichlorophenoxy)propanohydrazide
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Description
2-(3,4-Dichlorophenoxy)propanohydrazide is a useful research compound. Its molecular formula is C9H10Cl2N2O2 and its molecular weight is 249.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Herbicide Activity and Plant Physiology
2-(3,4-Dichlorophenoxy)propanohydrazide exhibits significant herbicidal properties. It has been found to inhibit IAA-stimulated elongation in oat and wheat coleoptile segments, functioning as a strong auxin antagonist. This effect is seen more prominently in oats than in wheat. The compound, particularly in its metabolite form, also inhibits root growth in plants, suggesting a dual mode of action in susceptible plants (Shimabukuro et al., 1978).
Enantioselectivity in Biocatalysis
The compound has been a subject of study in the context of improving enantioselectivity in biocatalysis. Specifically, research involving Candida rugosa lipase demonstrated high enantiomeric excess when hydrolyzing racemic methyl 2-(2,4-dichlorophenoxy)propionate, showing potential in selective synthesis processes (Cipiciani et al., 1998).
Antibacterial and Antimicrobial Applications
A study synthesized novel 4-thiazolidinones incorporating 2-(2,4,5-trichlorophenoxy)propanamide and evaluated them for antimicrobial activity. These compounds showed potential activity against Gram-positive bacteria, indicating possible applications in antimicrobial treatments (Radwan, 2012).
Wastewater Treatment
The use of immobilized horseradish peroxidase for the removal of 2,4-dichlorophenol from wastewater has been investigated, demonstrating the potential of biocatalytic approaches in environmental applications. This method achieved about 90% removal efficiency for 2,4-dichlorophenol, indicating its effectiveness in wastewater treatment (Wang et al., 2015).
Optical Nonlinearity Studies
Research on propane hydrazides, including derivatives of this compound, has been conducted to investigate their third-order nonlinear optical properties. These studies are relevant for developing optical devices like optical limiters and switches (Naseema et al., 2012).
Antitumor Properties
New compounds incorporating 2,4-dichlorophenoxy nucleus have been synthesized and evaluated for their antitumor activity. One such compound showed a significant decrease in viable tumor cell count, suggesting potential applications in cancer therapy (Abdel-Wahab et al., 2011).
Soil Microbial Effects
The impact of long-term 2,4-D (a compound related to this compound) application on soil microbial populations and biochemical processes has been studied. These findings are critical for understanding the environmental implications of herbicide use in agriculture (Rai, 1992).
Herbicide Degradation by Bacteria
Pseudomonas putida KT2440 has been found to specifically respond to chlorophenoxy herbicides like 2,4-D and their initial metabolites. This research offers insights into bacterial toxicity mechanisms and adaptation to hazardous chemicals (Benndorf et al., 2006).
Properties
IUPAC Name |
2-(3,4-dichlorophenoxy)propanehydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2N2O2/c1-5(9(14)13-12)15-6-2-3-7(10)8(11)4-6/h2-5H,12H2,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRDXUCWCNIUPTK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NN)OC1=CC(=C(C=C1)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60407293 |
Source
|
Record name | 2-(3,4-dichlorophenoxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
588673-62-5 |
Source
|
Record name | 2-(3,4-dichlorophenoxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.